[(Z)-[5-chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 2-chloroacetate

• IUPAC Name: [(Z)-[5-chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 2-chloroacetate
• InChI: InChI=1S/C18H11Cl2F3N2O3/c19-8-15(26)28-24-16-13-7-12(20)4-5-14(13)25(17(16)27)9-10-2-1-3-11(6-10)18(21,22)23/h1-7H,8-9H2/b24-16-
• InChI Key: GPJNWOYDROVPNK-JLPGSUDCSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CN2C3=C(C=C(C=C3)Cl)C(=NOC(=O)CCl)C2=O
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)CN2C3=C(C=C(C=C3)Cl)/C(=N/OC(=O)CCl)/C2=O
• Molecular Formula: C18H11Cl2F3N2O3
• Molecular Weight: 431.2 g/mol

Description

This compound belongs to the class of organic compounds known as indolines. These are compounds containing an indole moiety, which consists of a pyrrolidine ring fused to benzene to form 2,3-dihydroindole.

Synthesis Analysis

The synthesis of this compound could potentially involve Suzuki–Miyaura (SM) cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This process uses a variety of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign.

Molecular Structure Analysis

The molecular structure of this compound includes an indole moiety, which consists of a pyrrolidine ring fused to benzene to form 2,3-dihydroindole. This structure is a key component of many biologically active compounds and drugs.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. Indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. Therefore, there is potential for this compound to be explored for newer therapeutic possibilities.